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Compound of Interest

Compound Name: AXC-715 hydrochloride

Cat. No.: B11937862 Get Quote

Introduction

AXC-715 hydrochloride, also known as T785, is a dual agonist of Toll-like receptor 7 (TLR7)

and TLR8.[1][2][3][4][5][6] It is a small molecule modulator utilized in immunology and cancer

research, notably in the synthesis of antibody-drug conjugates (ADCs).[7][1][2] Proper

preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. These notes provide a detailed protocol for the solubilization and storage

of AXC-715 hydrochloride.

Physicochemical Properties and Storage
Recommendations
A summary of the key quantitative data and storage guidelines for AXC-715 hydrochloride is

presented below.
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Property Value Source(s)

Molecular Formula C₁₈H₂₅N₅ • 3HCl

Formula Weight 420.8 g/mol [7]

Appearance Solid [7]

Purity ≥95%

Solubility

DMSO: Sparingly soluble (1-10

mg/mL) PBS (pH 7.2): Soluble

(≥10 mg/mL)

Storage (Solid)
Store at 2-8°C, sealed and

protected from moisture.

Storage (Stock Solution)

Store in aliquots to avoid

freeze-thaw cycles. -20°C: Up

to 1 month -80°C: Up to 6

months

[1][2]

Long-Term Stability (Solid)
≥ 4 years (storage temperature

not specified)
[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Materials:

AXC-715 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)
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Calibrated analytical balance

Vortex mixer

Calculation:

To prepare a stock solution of a desired concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Formula Weight ( g/mol ) ×

(1/1000)

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 420.8 g/mol ×

(1/1000) = 4.208 mg

Procedure:

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh 4.208 mg of AXC-715 hydrochloride powder into the tube.[8]

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Dissolution: Tightly close the tube and vortex thoroughly for 1-2 minutes until the compound

is completely dissolved.[8] Gentle warming in a 37°C water bath may be used to aid

dissolution if necessary, but check for any temperature sensitivity of the compound.[8]

Aliquotting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use working volumes (e.g., 20 µL) in sterile microcentrifuge

tubes.[1][2][8]

Storage: Label each aliquot clearly with the compound name, concentration, solvent, and

date of preparation. Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months), protected from light.[1][2][8]

Note on Final Assay Concentration: When diluting the DMSO stock solution into an aqueous

buffer for experiments, ensure the final DMSO concentration is kept low (typically <0.5%) to

avoid solvent-induced cellular toxicity or off-target effects.[9]
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Protocol 2: Preparation of a Stock Solution in PBS (pH
7.2)
Given its solubility, AXC-715 hydrochloride can also be prepared in a physiological buffer.

Procedure:

Follow the same calculation and weighing steps as described in Protocol 1.

Instead of DMSO, add the calculated volume of sterile PBS (pH 7.2) to the powder.

Vortex thoroughly to dissolve. Sonication may be used cautiously if dissolution is difficult.

Filter-sterilize the final solution using a 0.22 µm syringe filter if it is to be used in sterile cell

culture applications.

Aliquot and store as described above. Stability in aqueous solutions can be more limited, so

it is advisable to prepare fresh solutions or use them promptly.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing the AXC-715 hydrochloride stock

solution.

Caption: Workflow for preparing AXC-715 hydrochloride stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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